N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(4-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H18FN3O2S/c21-15-7-5-14(6-8-15)19(26)24-11-9-13(10-12-24)18(25)23-20-22-16-3-1-2-4-17(16)27-20/h1-8,13H,9-12H2,(H,22,23,25)
• InChI Key: CSDYTMNNIFIXOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC3=CC=CC=C3S2)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN3O2S
• Molecular Weight: 383.4 g/mol

Description

N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide, also known as BFPC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide exerts its effects by inhibiting the activity of histone deacetylase (HDAC), an enzyme that plays a crucial role in the regulation of gene expression. By inhibiting HDAC, N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide can alter the expression of various genes involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth and proliferation of cancer cells. It also has neuroprotective effects, protecting neurons from oxidative stress and inflammation. In addition, N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide is its high potency and selectivity for HDAC inhibition, which makes it a valuable tool for studying the role of HDAC in various biological processes. However, one limitation of N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide, including:
1. Further investigation of its anticancer activity and potential use as a cancer therapeutic.
2. Exploration of its neuroprotective effects and potential use in the treatment of neurological disorders.
3. Investigation of its effects on epigenetic regulation and gene expression in various cell types.
4. Development of more soluble derivatives of N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide for improved administration in experiments.
5. Investigation of its potential use in combination with other drugs for enhanced therapeutic efficacy.
In conclusion, N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide is a promising compound with potential applications in various fields. Its high potency and selectivity for HDAC inhibition make it a valuable tool for studying the role of HDAC in various biological processes. Further research is needed to fully understand its potential therapeutic applications and mechanisms of action.

Synthesis Methods

The synthesis of N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide involves the reaction between 4-fluorobenzoyl chloride and 1,3-benzothiazol-2-amine in the presence of piperidine and triethylamine. The resulting compound is then purified using column chromatography to obtain N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide in high yield and purity.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to have promising activity against cancer cells, as well as neuroprotective and cognitive-enhancing properties.